Cas no 2034423-13-5 (N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide)

• Product Name: N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide
• CAS No: 2034423-13-5
• MF: C₂₀H₂₃NO₆S
• MW: 405.464724779129
• CID: 5378625
• Update Time: 2025-05-20

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,3-Benzodioxol-5-yl)-2-hydroxypropyl]-4-(methylsulfonyl)benzenepropanamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide

• Inchi： 1S/C20H23NO6S/c1-20(23,15-6-9-17-18(11-15)27-13-26-17)12-21-19(22)10-5-14-3-7-16(8-4-14)28(2,24)25/h3-4,6-9,11,23H,5,10,12-13H2,1-2H3,(H,21,22)
• InChI Key： KNURRRSTHKVZHV-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC(C2=CC=C3OCOC3=C2)(O)C)=O)=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 703.0±60.0 °C(Predicted)
• pka: 13.72±0.29(Predicted)

Additional information on N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide: A Comprehensive Overview

The compound N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide, identified by the CAS number 2034423-13-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzodioxole moiety, a hydroxyl group, and a methanesulfonylphenyl group. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the benzodioxole ring in this compound suggests that it may exhibit antioxidant or anti-inflammatory properties, which are highly desirable in pharmaceutical research. Additionally, the methanesulfonylphenyl group is known to enhance the stability and bioavailability of compounds, making this molecule a promising candidate for further investigation.

The synthesis of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the production of this compound. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these processes.

In terms of applications, this compound has shown potential in the field of materials science as well. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other high-performance polymers. Recent advancements in polymer chemistry have demonstrated that incorporating such functional groups can significantly improve the mechanical and thermal properties of materials, opening up new possibilities for its use in industrial applications.

From a pharmacological perspective, the compound's structure suggests that it may interact with various biological targets, such as enzymes or receptors, potentially leading to therapeutic effects. Preclinical studies are currently underway to evaluate its efficacy in treating conditions such as inflammation, oxidative stress, and neurodegenerative diseases. These studies are leveraging cutting-edge techniques like molecular docking and in vitro assays to assess its bioactivity and toxicity profiles.

Furthermore, the compound's unique combination of functional groups makes it an attractive candidate for use in drug delivery systems. The hydroxyl group can serve as a site for further functionalization, enabling the attachment of targeting ligands or other bioactive molecules. This versatility could pave the way for innovative drug delivery strategies that enhance therapeutic outcomes while minimizing side effects.

In conclusion, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(4-methanesulfonylphenyl)propanamide represents a compelling molecule with diverse applications across multiple disciplines. Its structural features and promising biological activity make it a subject of intense research interest. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.